3-(2-Naphthyl)phenylboronic acid
Overview
Description
3-(2-Naphthyl)phenylboronic acid is a boronic acid containing a phenyl substituent and two hydroxyl groups attached to boron . It is a white to almost white powder .
Synthesis Analysis
The synthesis of boronic acids often involves the use of phenylmagnesium bromide and trimethyl borate to form the ester, which is then hydrolyzed to the product . Other routes involve electrophilic borates to trap phenylmetal intermediates from phenyl halides or from directed ortho-metalation . Phenylsilanes and phenylstannanes transmetalate with BBr3, followed by hydrolysis to form phenylboronic acid .Molecular Structure Analysis
The boron atom in boronic acids is sp2-hybridized and contains an empty p-orbital . The orthorhombic crystals use hydrogen bonding to form units made up of two molecules .Chemical Reactions Analysis
Boronic acids are valuable for medical diagnostics and biochemistry studies due to their ability to readily bind with carbohydrates in water . They are also used in Suzuki–Miyaura coupling, a widely-applied transition metal catalyzed carbon–carbon bond forming reaction .Physical and Chemical Properties Analysis
This compound is a solid with a molecular weight of 248.08 g/mol . It is soluble in most polar organic solvents and is poorly soluble in hexanes and carbon tetrachloride .Scientific Research Applications
Catalysis in Organic Synthesis : Phenylboronic acids, including 3-(2-Naphthyl)phenylboronic acid, are used as catalysts in organic synthesis. For instance, they facilitate efficient, rapid, and one-pot synthesis of complex organic compounds like tetrahydrobenzo[b]pyrans (Nemouchi, Boulcina, Carboni, & Debache, 2012).
Cross-Coupling Reactions : This compound plays a crucial role in nickel-catalyzed and palladium-catalyzed cross-coupling reactions, a fundamental process in the construction of complex organic molecules (Leowanawat, Zhang, & Percec, 2012); (Chowdhury & Georghiou, 1999).
Material Science Applications : In materials science, these compounds are utilized in the development of optical sensors, such as for oxygen sensing in various environments. Their unique chemical properties enable this application (Liu et al., 2018).
Biomedical Research : Phenylboronic acids have found applications in biomedical research for tasks like the synthesis of biologically active molecules and drug delivery systems (Kinsey & Kassis, 1993); (Ma & Shi, 2014).
Environmental Applications : These compounds are also used in environmental applications, such as the extraction and purification of sugars from hemicellulose hydrolysates, demonstrating their versatility and utility in various scientific contexts (Griffin & Shu, 2004).
Mechanism of Action
Target of Action
3-(2-Naphthyl)phenylboronic acid, also known as (3-(Naphthalen-2-yl)phenyl)boronic acid, is primarily used in the Suzuki–Miyaura (SM) cross-coupling reaction . The primary targets of this compound are the transition metal catalysts used in the SM coupling reaction .
Mode of Action
The compound interacts with its targets through a process called transmetalation . In this process, the organoboron compound (like our phenylboronic acid) transfers an organic group to a transition metal . This is a key step in the SM cross-coupling reaction, which is a widely applied method for forming carbon-carbon bonds .
Biochemical Pathways
The SM cross-coupling reaction, in which this compound plays a crucial role, is a part of many synthetic pathways in organic chemistry . It allows for the formation of carbon-carbon bonds, which is a fundamental process in the synthesis of a wide variety of organic compounds .
Pharmacokinetics
Like other boronic acids, it is expected to have good stability and reactivity, which are important factors in its effectiveness in the sm cross-coupling reaction .
Result of Action
The result of the action of this compound is the formation of new carbon-carbon bonds via the SM cross-coupling reaction . This enables the synthesis of a wide variety of organic compounds, including complex molecules used in pharmaceuticals and materials science .
Action Environment
The action of this compound is influenced by various environmental factors. For example, the SM cross-coupling reaction requires a transition metal catalyst and a base . The choice of these components, as well as the reaction conditions (such as temperature and solvent), can significantly affect the efficiency and selectivity of the reaction .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
3-(2-Naphthyl)phenylboronic acid plays a significant role in biochemical reactions, particularly in the field of organic synthesis and molecular recognition. This compound interacts with various enzymes, proteins, and other biomolecules through its boronic acid group, which can form reversible covalent bonds with diols and other nucleophiles. For instance, this compound can bind to glycan chains of antibodies, making it a valuable tool in bioanalytical applications . Additionally, it has been utilized in Suzuki-Miyaura coupling reactions, which are essential for forming carbon-carbon bonds in organic synthesis .
Cellular Effects
The effects of this compound on various cell types and cellular processes have been studied to understand its potential applications in biotechnology and medicine. This compound influences cell function by interacting with cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been shown to affect the binding of glycan chains to antibodies, which can modulate immune responses and cellular communication . Additionally, its role in organic synthesis reactions can impact cellular metabolism by altering the availability of key metabolites and intermediates .
Molecular Mechanism
At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms involves the formation of reversible covalent bonds with diols and other nucleophiles, which allows it to interact with various biomolecules. This interaction can lead to enzyme inhibition or activation, depending on the specific enzyme and the nature of the interaction. For example, this compound can inhibit enzymes involved in glycan metabolism by binding to their active sites . Additionally, this compound can influence gene expression by modulating the activity of transcription factors and other regulatory proteins .
Temporal Effects in Laboratory Settings
The stability and degradation of this compound in laboratory settings are crucial factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can undergo degradation over time, particularly in the presence of moisture and other reactive species . Long-term exposure to this compound can lead to changes in cellular function, including alterations in gene expression and metabolic activity .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, this compound can modulate cellular function without causing significant toxicity. At higher doses, it can induce toxic effects, including cellular damage and disruption of metabolic processes . Threshold effects have been observed, where a specific dosage range is required to achieve the desired biochemical effects without causing adverse reactions .
Metabolic Pathways
This compound is involved in several metabolic pathways, primarily through its interactions with enzymes and cofactors. This compound can influence metabolic flux by modulating the activity of key enzymes involved in carbohydrate and lipid metabolism . Additionally, it can affect metabolite levels by altering the availability of substrates and intermediates in these pathways .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by various transporters and binding proteins. This compound can be taken up by cells through specific transporters that recognize its boronic acid group . Once inside the cell, it can interact with binding proteins that facilitate its localization and accumulation in specific cellular compartments .
Subcellular Localization
The subcellular localization of this compound is influenced by targeting signals and post-translational modifications that direct it to specific compartments or organelles. This compound can localize to the cytoplasm, nucleus, and other organelles, where it exerts its biochemical effects . The activity and function of this compound can be modulated by its subcellular localization, as different cellular compartments provide distinct microenvironments for its interactions with biomolecules .
Properties
IUPAC Name |
(3-naphthalen-2-ylphenyl)boronic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13BO2/c18-17(19)16-7-3-6-14(11-16)15-9-8-12-4-1-2-5-13(12)10-15/h1-11,18-19H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLKQDOGZCIYEOM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC(=CC=C1)C2=CC3=CC=CC=C3C=C2)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13BO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40670206 | |
Record name | [3-(Naphthalen-2-yl)phenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40670206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.1 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
870774-29-1 | |
Record name | [3-(Naphthalen-2-yl)phenyl]boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40670206 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-(2-Naphthyl)phenylboronic Acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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